Cas no 1076199-56-8 (N-(4-Bromobutyl)-7-(4-bromobutoxy)-quinoline-2(1H)-one)

• Product Name: N-(4-Bromobutyl)-7-(4-bromobutoxy)-quinoline-2(1H)-one
• CAS No: 1076199-56-8
• MF: C₁₇H₂₁Br₂NO₂
• MW: 431.162143468857
• CID: 893974
• PubChem ID: 53408291
• Update Time: 2025-10-31

N-(4-Bromobutyl)-7-(4-bromobutoxy)-quinoline-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromobutyl)-7-(4-bromobutoxy)-quinoline-2(1H)-one
• 7-(4-bromobutoxy)-1-(4-bromobutyl)quinolin-2-one
• 7-(4-Bromobutoxy)-1-(4-bromobutyl)-2(1H)-quinolinone
• 7-(4-Bromobutoxy)-1-(4-bromobutyl)quinolin-2(1H)-one
• AKOS025394128
• DB-320384
• 1076199-56-8
• DTXSID40696204

• Inchi： 1S/C17H21Br2NO2/c18-9-1-3-11-20-16-13-15(22-12-4-2-10-19)7-5-14(16)6-8-17(20)21/h5-8,13H,1-4,9-12H2
• InChI Key： HHWILAFYJFYBCK-UHFFFAOYSA-N
• SMILES： BrCCCCN1C(C=CC2C=CC(=CC1=2)OCCCCBr)=O

Computed Properties

• Exact Mass: 428.99400
• Monoisotopic Mass: 428.99390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 31.23000
• LogP: 4.73050

Additional information on N-(4-Bromobutyl)-7-(4-bromobutoxy)-quinoline-2(1H)-one

N-(4-Bromobutyl)-7-(4-bromobutoxy)-quinoline-2(1H)-one: A Comprehensive Overview

N-(4-Bromobutyl)-7-(4-bromobutoxy)-quinoline-2(1H)-one, also known by its CAS No. 1076199-56-8, is a complex organic compound with significant potential in various fields of research and application. This compound belongs to the quinoline derivative family, which has been extensively studied due to its unique chemical properties and biological activities. The molecule consists of a quinoline ring system with substituents at positions 2 and 7, specifically an N-(4-bromobutyl) group and a 4-bromobutoxy group, respectively. These substituents contribute to the compound's versatility and reactivity, making it a valuable compound in both academic and industrial settings.

The synthesis of N-(4-Bromobutyl)-7-(4-bromobutoxy)-quinoline-2(1H)-one involves a series of carefully designed organic reactions. The starting material is typically a quinoline derivative, which undergoes functionalization to introduce the desired substituents. The introduction of the N-(4-bromobutyl) group is achieved through nucleophilic substitution or coupling reactions, while the 4-bromobutoxy group is introduced via etherification or similar methods. The bromine atoms in both substituents play a crucial role in modulating the compound's electronic properties and reactivity, making it suitable for various applications.

Recent studies have highlighted the potential of N-(4-Bromobutyl)-7-(4-bromobutoxy)-quinoline-2(1H)-one in drug discovery and development. Its quinoline core is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic agents. For instance, researchers have explored its potential as an anti-tumor agent due to its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, the compound has shown promise in anti-inflammatory and anti-microbial applications, further underscoring its versatility.

In addition to its biological applications, N-(4-Bromobutyl)-7-(4-bromobutoxy)-quinoline-2(1H)-one has also been investigated for its role in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Recent advancements in synthetic methodologies have enabled the precise control of the compound's structure, allowing for tailored electronic properties that meet specific application requirements.

The compound's bromine substituents also make it an attractive candidate for click chemistry applications. Bromine atoms are highly reactive and can participate in various coupling reactions, enabling the construction of complex molecular architectures. This property has been exploited in the development of novel materials and drug delivery systems, where precise control over molecular interactions is critical.

From an environmental perspective, researchers have also explored the biodegradation and toxicity profiles of N-(4-Bromobutyl)-7-(4-bromobutoxy)-quinoline-2(1H)-one. Understanding its environmental impact is crucial for ensuring sustainable practices in its synthesis and application. Studies have shown that the compound exhibits moderate biodegradability under specific conditions, although further research is needed to fully characterize its environmental fate.

In conclusion, N-(4-Bromobutyl)-7-(4-bromobutoxy)-quinoline-2(1H)-one (CAS No. 1076199-56-8) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the development of novel materials and therapeutic agents.